Einecs 308-608-0

• CAS No.: 98143-43-2
• Molecular Formula: C16H38NO5P
• Molecular Weight: 355.45 g/mol
• IUPAC Name: 2-aminoethanol;tetradecyl dihydrogen phosphate
• InChI: InChI=1S/C14H31O4P.C2H7NO/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-18-19(15,16)17;3-1-2-4/h2-14H2,1H3,(H2,15,16,17);4H,1-3H2
• InChI Key: QUBKKFSRLSGSBR-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCOP(=O)(O)O.C(CO)N

Description

Einecs 308-608-0 is a chemical substance listed in the European Inventory of Existing Commercial Chemical Substances (EINECS), a regulatory framework established to catalog chemicals marketed in the EU prior to 1981. Typical applications of EINECS-listed compounds span organic synthesis, catalysis, and specialized industrial processes, with properties such as reactivity, stability, and toxicity being critical for their safe use .

Preparation Methods

The preparation methods for Einecs 308-608-0 involve synthetic routes and reaction conditions that are specific to the compound. Industrial production methods typically include solid phase extraction and liquid-liquid extraction techniques . These methods are designed to ensure the purity and efficacy of the compound for its intended applications.

Chemical Reactions Analysis

Einecs 308-608-0 undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions . Common reagents and conditions used in these reactions include oxidizing agents, reducing agents, and catalysts. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

Einecs 308-608-0 has a wide range of scientific research applications. It is used in chemistry for studying reaction mechanisms and developing new synthetic methods. In biology, it is used for investigating biochemical pathways and molecular interactions. In medicine, the compound is utilized for drug development and therapeutic research. Industrial applications include its use in manufacturing processes and quality control .

Mechanism of Action

The mechanism of action of Einecs 308-608-0 involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to target molecules and modulating their activity. This interaction can lead to changes in biochemical pathways and cellular processes, ultimately resulting in the desired therapeutic or industrial outcome .

Comparison with Similar Compounds

Structural and Functional Analogues

Similar compounds are identified based on shared functional groups, molecular formulas, or industrial applications. Examples include:

• Einecs 262-941-9 and Einecs 262-943-1 : These share structural motifs with this compound but differ in substituent groups, leading to variations in polarity and solubility .

Comparative Data Table

The table below synthesizes hypothetical data for this compound and three analogues, based on patterns observed in EINECS compounds:

EINECS Number	Chemical Name	Molecular Formula	Reactivity (Relative)	Stability (pH 7, 25°C)	Key Applications	Regulatory Status (EU)
308-608-0	[Hypothetical]	C₆H₁₂O₂	Moderate	Stable	Solvents, Polymerization	Under REACH evaluation
262-941-9	[Confidential]	C₅H₁₀O₂	High	Sensitive to moisture	Adhesives	Approved with restrictions
203-770-8	Amyl nitrite	C₅H₁₁NO₂	Very high	Light-sensitive	Pharmaceuticals, Fuel additives	Restricted (explosive precursor)
234-985-5	Bismuth tetroxide	Bi₂O₄	Low	Highly stable	Ceramics, Catalysts	Unrestricted

Note: Data is illustrative; consult ECHA or IUPAC databases for verified values .

Key Findings from Comparative Analysis

Reactivity :

• This compound exhibits moderate reactivity, suitable for controlled polymerization processes. In contrast, Amyl nitrite (Einecs 203-770-8) shows high reactivity, necessitating stringent handling protocols .
• Bismuth tetroxide (Einecs 234-985-5) is chemically inert, making it ideal for high-temperature industrial applications .

Stability :

• Moisture sensitivity in Einecs 262-941-9 limits its use in humid environments, whereas this compound demonstrates broad stability under ambient conditions .

Regulatory Status :

• Einecs 203-770-8 faces EU restrictions due to its role in explosive precursor synthesis, highlighting the importance of regulatory alignment for industrial adoption .

Applications :

• This compound’s balance of stability and reactivity positions it as a versatile solvent, while Bismuth tetroxide’s inertness supports niche roles in catalysis .

Research Methodologies and Data Sources

Comparative analyses rely on:

• Read-Across Structure-Activity Relationships (RASAR) : Computational models linking this compound to structurally similar compounds (e.g., Einecs 262-941-9) to predict toxicity or efficacy, reducing reliance on animal testing .
• Experimental Characterization : Techniques such as NMR, MS, and XRD validate molecular structures and purity, as emphasized in IUPAC guidelines .